Cas no 74445-75-3 (1-(3,4-Difluorobenzoyl)-3,3,3-trifluoroacetone)

• Product Name: 1-(3,4-Difluorobenzoyl)-3,3,3-trifluoroacetone
• CAS No: 74445-75-3
• MF: C₁₀H₅F₅O₂
• MW: 252.137520551682
• MDL: MFCD11131381
• CID: 2449210
• PubChem ID: 12588958
• Update Time: 2025-04-21

1-(3,4-Difluorobenzoyl)-3,3,3-trifluoroacetone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)-4,4,4-trifluorobutane-1,3-dione
• AKOS000210264
• AB90491
• 1-(3,4-Difluorobenzoyl)-3,3,3-trifluoroacetone
• SCHEMBL1925141
• 1-(3,4-difluoro-phenyl)-4,4,4-trifluoro-butane-1,3-dione
• 74445-75-3

• MDL： MFCD11131381
• Inchi： 1S/C10H5F5O2/c11-6-2-1-5(3-7(6)12)8(16)4-9(17)10(13,14)15/h1-3H,4H2
• InChI Key： ZPJXFDOOVKTVLE-UHFFFAOYSA-N
• SMILES： FC(C(CC(C1C=CC(=C(C=1)F)F)=O)=O)(F)F

Computed Properties

• Exact Mass: 252.02097021Da
• Monoisotopic Mass: 252.02097021Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.1Ų